Cas no 2137688-54-9 (2,5-Dioxo-2,5-dihydrofuran-3-sulfonyl fluoride)

• Product Name: 2,5-Dioxo-2,5-dihydrofuran-3-sulfonyl fluoride
• CAS No: 2137688-54-9
• MF: C₄HFO₅S
• MW: 180.111143827438
• CID: 6276138
• PubChem ID: 165716800
• Update Time: 2025-05-19

2,5-Dioxo-2,5-dihydrofuran-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-728060
• 2,5-dioxo-2,5-dihydrofuran-3-sulfonyl fluoride
• 2137688-54-9
• 2,5-Dioxo-2,5-dihydrofuran-3-sulfonyl fluoride

• Inchi： 1S/C4HFO5S/c5-11(8,9)2-1-3(6)10-4(2)7/h1H
• InChI Key： WMDPTKHCOHDUNT-UHFFFAOYSA-N
• SMILES： S(C1C(=O)OC(C=1)=O)(=O)(=O)F

Computed Properties

• Exact Mass: 179.95287246g/mol
• Monoisotopic Mass: 179.95287246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 85.9Ų

Additional information on 2,5-Dioxo-2,5-dihydrofuran-3-sulfonyl fluoride

Comprehensive Overview of 2,5-Dioxo-2,5-dihydrofuran-3-sulfonyl fluoride (CAS No. 2137688-54-9)

2,5-Dioxo-2,5-dihydrofuran-3-sulfonyl fluoride (CAS No. 2137688-54-9) is a highly specialized chemical compound that has garnered significant attention in recent years due to its unique structural properties and versatile applications. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their reactivity and utility in various chemical transformations. The presence of both a dioxo-dihydrofuran moiety and a sulfonyl fluoride group makes this compound particularly valuable in synthetic chemistry and material science.

One of the most notable features of 2,5-Dioxo-2,5-dihydrofuran-3-sulfonyl fluoride is its role as a click chemistry reagent. Click chemistry, a concept popularized by Nobel laureate Barry Sharpless, emphasizes the use of highly efficient and selective reactions to build complex molecules. The sulfonyl fluoride group in this compound enables it to participate in SuFEx (Sulfur Fluoride Exchange) reactions, a cutting-edge methodology that has revolutionized the field of chemical biology and drug discovery. Researchers are increasingly exploring its potential in bioconjugation, proteomics, and polymer chemistry.

In the context of drug discovery, 2,5-Dioxo-2,5-dihydrofuran-3-sulfonyl fluoride has emerged as a promising building block for the development of covalent inhibitors. Covalent inhibitors are a class of therapeutics that form irreversible bonds with their target proteins, offering enhanced potency and selectivity. The compound's ability to react selectively with nucleophilic amino acids, such as lysine and tyrosine, makes it a valuable tool for designing next-generation pharmaceuticals. Recent studies have highlighted its potential in targeting kinases and proteases, which are critical in diseases like cancer and inflammation.

Another area where 2,5-Dioxo-2,5-dihydrofuran-3-sulfonyl fluoride shines is in materials science. Its reactive sulfonyl fluoride group allows for the modification of polymers and surfaces, enabling the creation of advanced materials with tailored properties. For instance, it has been used to develop self-healing polymers and smart coatings that respond to environmental stimuli. These applications are particularly relevant in industries such as aerospace, automotive, and electronics, where durability and performance are paramount.

The synthesis of 2,5-Dioxo-2,5-dihydrofuran-3-sulfonyl fluoride typically involves the reaction of 2,5-dihydrofuran-2,5-dione with sulfuryl fluoride under controlled conditions. The process requires careful optimization to ensure high yield and purity, as impurities can significantly impact the compound's reactivity. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are employed to characterize the product and confirm its structural integrity.

From an environmental and safety perspective, 2,5-Dioxo-2,5-dihydrofuran-3-sulfonyl fluoride should be handled with appropriate precautions. While it is not classified as a hazardous material, its reactivity necessitates the use of personal protective equipment (PPE) and proper ventilation in laboratory settings. Researchers are also exploring greener alternatives to traditional synthesis methods, aligning with the growing demand for sustainable chemistry practices.

In summary, 2,5-Dioxo-2,5-dihydrofuran-3-sulfonyl fluoride (CAS No. 2137688-54-9) is a multifaceted compound with broad applications in click chemistry, drug discovery, and materials science. Its unique reactivity and versatility make it a valuable asset for researchers and industries alike. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing innovation across multiple disciplines.